molecular formula C11H12O2S2 B2965911 3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide CAS No. 32140-61-7

3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide

Cat. No. B2965911
CAS RN: 32140-61-7
M. Wt: 240.34
InChI Key: ADBQTBMQSNUQBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science. This compound is also known as Methiothepin and has a molecular formula of C12H12O2S2.

Mechanism of Action

The mechanism of action of 3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide involves its interaction with various serotonin receptors, particularly the 5-HT2A receptor. This compound acts as an antagonist at these receptors, inhibiting their activity and preventing the binding of serotonin, which leads to various physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide are primarily mediated through its interaction with serotonin receptors. This compound has been shown to exhibit antipsychotic, antihistaminic, and antiemetic properties, making it a potential candidate for the treatment of various psychiatric and neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide in lab experiments is its potent antagonistic activity towards various serotonin receptors, which makes it a valuable tool for studying the physiological and biochemical effects of serotonin. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide. One potential area of research is the development of new drugs targeting serotonin receptors using this compound as a lead compound. Additionally, this compound can also be used as a starting material for the synthesis of other biologically active compounds with potential therapeutic applications. Further studies are also needed to investigate the potential applications of this compound in material science and organic synthesis.

Synthesis Methods

The synthesis of 3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide can be achieved through various methods. One of the most common methods involves the reaction of 4-methylphenylthioacetic acid with thionyl chloride to form 3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene, which is then oxidized using hydrogen peroxide to obtain the final product, 3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide.

Scientific Research Applications

3-(4-Methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent antagonistic activity towards various serotonin receptors, making it a promising candidate for the development of new drugs targeting these receptors. Additionally, this compound has also been shown to possess antipsychotic and antihistaminic properties, further highlighting its potential therapeutic applications.

properties

IUPAC Name

3-(4-methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12O2S2/c1-9-2-4-10(5-3-9)14-11-6-7-15(12,13)8-11/h2-6H,7-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADBQTBMQSNUQBA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)SC2=CCS(=O)(=O)C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.